Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate

• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol
• IUPAC Name: dimethyl 5-(3-methylbutanoylamino)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C15H19NO5/c1-9(2)5-13(17)16-12-7-10(14(18)20-3)6-11(8-12)15(19)21-4/h6-9H,5H2,1-4H3,(H,16,17)
• InChI Key: GCFIDRQGEODJGC-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC(=CC(=C1)C(=O)OC)C(=O)OC

Description

Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate (DMMAI) is a chemical compound that is widely used in scientific research. It is a derivative of isophthalic acid, which is a common building block in the synthesis of polymers and other organic compounds. DMMAI has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool in many areas of research.

Mechanism of Action

The exact mechanism of action of Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate is not fully understood, but it is thought to work by modulating various signaling pathways in cells. It has been shown to inhibit the activity of certain enzymes, such as histone deacetylases and proteasomes, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate has been shown to have a wide range of biochemical and physiological effects, including:
1. Inhibition of cell proliferation: Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate has been shown to inhibit the growth of cancer cells and other rapidly dividing cells.
2. Anti-inflammatory effects: Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate has been shown to reduce inflammation in various biological systems, including the brain and cardiovascular system.
3. Neuroprotective effects: Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate has been shown to protect neurons from oxidative stress and inflammation, which could be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate has several advantages as a research tool, including its ability to inhibit cell proliferation and modulate various signaling pathways. However, it also has some limitations, such as its potential toxicity and the need for careful handling and storage.
List of

Future Directions

1. Further investigation of the mechanism of action of Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate, including its effects on specific signaling pathways and enzymes.
2. Development of new derivatives of Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate with improved efficacy and reduced toxicity.
3. Investigation of the potential therapeutic applications of Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate in various diseases, including cancer, neurodegenerative diseases, and cardiovascular disease.
4. Development of new methods for synthesizing Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate and other isophthalate derivatives.
5. Investigation of the potential use of Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate as a tool for studying epigenetic modifications and gene expression.
In conclusion, Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate is a valuable tool in scientific research due to its wide range of biochemical and physiological effects. Its ability to inhibit cell proliferation and modulate various signaling pathways makes it a promising candidate for the development of new therapies for various diseases. Further research is needed to fully understand the mechanism of action of Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate and its potential therapeutic applications.

Synthesis Methods

Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate can be synthesized in several ways, but the most common method involves the reaction of isophthalic acid with dimethylamine and isobutyryl chloride. The resulting product is then purified using various techniques, such as recrystallization or chromatography.

Scientific Research Applications

Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate has been used in various scientific studies to investigate its effects on different biological systems. Some of the most common applications of Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate include:
1. Cancer research: Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate has been shown to inhibit the growth of cancer cells in vitro and in vivo. It works by blocking the activity of certain enzymes that are necessary for cancer cell proliferation.
2. Neurological research: Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. It works by reducing inflammation and oxidative stress in the brain.
3. Cardiovascular research: Dimethyl 5-[(3-methylbutanoyl)amino]isophthalate has been shown to have vasodilatory effects, which can help to lower blood pressure and improve blood flow. It may also have anti-inflammatory effects that could be beneficial in the treatment of cardiovascular disease.